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Compound of Interest

Compound Name: 3-Benzoylbenzonitrile

Cat. No.: B15345663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 3-
Benzoylbenzonitrile (CAS No. 13181-98-3), compiled from Safety Data Sheets (SDS) and

other relevant sources. It is intended to provide researchers, scientists, and drug development

professionals with the necessary data to handle this chemical safely.

Section 1: Chemical and Physical Properties
The physical and chemical properties of 3-Benzoylbenzonitrile are crucial for understanding

its behavior under various laboratory conditions. A summary of these properties is presented in

the table below.
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Property Value

Molecular Formula C₁₄H₉NO

Molecular Weight 193.23 g/mol

Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Flash Point No data available

Density No data available

Solubility No data available

It is important to note that comprehensive experimental data for all physical and chemical

properties of 3-Benzoylbenzonitrile is not readily available in the public domain. The absence

of data highlights the need for careful handling and the assumption of hazard in the absence of

definitive information.

Section 2: Hazard Identification and Classification
As of the latest available information, 3-Benzoylbenzonitrile has not been classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Consequently, specific pictograms, signal words, and hazard statements are not available.[1][2]

The lack of classification does not imply that the substance is non-hazardous. To the best of

current knowledge, the chemical, physical, and toxicological properties have not been

thoroughly investigated.[3]

The logical workflow for hazard assessment is depicted below.

Hazard Identification Logic

Section 3: Toxicological Information
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Detailed toxicological studies for 3-Benzoylbenzonitrile are not available. Therefore, no

quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) can

be provided. The absence of such data necessitates a cautious approach, treating the

substance as potentially toxic.

Section 4: First-Aid Measures
In the event of exposure to 3-Benzoylbenzonitrile, the following first-aid measures should be

taken.[1][2] It is always recommended to consult a physician and show them the Safety Data

Sheet.[1][2]

The workflow for first-aid procedures is outlined in the diagram below.

Exposure to 3-Benzoylbenzonitrile

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes. Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a Physician

Click to download full resolution via product page

First-Aid Measures Workflow

Experimental Protocols for First-Aid Measures: The first-aid measures provided are standard

procedures for chemical exposures.[4] The protocols for these measures are based on general

chemical safety guidelines and do not require specific experimental validation for this

compound.
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Section 5: Fire-Fighting Measures
In the event of a fire involving 3-Benzoylbenzonitrile, appropriate extinguishing media should

be used.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2]

Specific Hazards: No specific data is available regarding hazardous decomposition products.

[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus for

firefighting if necessary.[1][2]

The workflow for fire-fighting procedures is illustrated below.

Fire Involving
3-Benzoylbenzonitrile

Assess Fire Size
and Location

Select Suitable Extinguishing Media:
- Water Spray

- Alcohol-Resistant Foam
- Dry Chemical

- Carbon Dioxide

Wear Self-Contained
Breathing Apparatus (SCBA)

Extinguish Fire

Click to download full resolution via product page

Fire-Fighting Workflow

Section 6: Handling and Storage
Proper handling and storage of 3-Benzoylbenzonitrile are essential to minimize exposure and

maintain its integrity.
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Handling:

Avoid formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation at places where dust is formed.

Wear suitable protective clothing.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5]

The logical relationship for safe handling and storage is shown below.

Safe Use of
3-Benzoylbenzonitrile

Handling Procedures Storage Conditions

Avoid Dust/Aerosol
Formation Use in a Well-Ventilated Area Wear Personal

Protective Equipment Store in a Cool, Dry Place Keep Container
Tightly Closed

Click to download full resolution via product page

Safe Handling and Storage

Experimental Protocols for Handling and Storage: The recommendations for handling and

storage are based on standard laboratory safety practices for chemicals of unknown toxicity.

These are established best practices and do not have specific experimental protocols

associated with 3-Benzoylbenzonitrile itself.
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Section 7: Exposure Controls and Personal
Protection
Since no occupational exposure limits have been established for 3-Benzoylbenzonitrile, it is

crucial to use appropriate personal protective equipment (PPE) to prevent exposure.

Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate

government standards such as EN166 (EU) or NIOSH (US).

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact with this product. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices. Wash

and dry hands.[3]

Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate, use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator

cartridges as a backup to engineering controls.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Section 8: Accidental Release Measures
In case of a spill or release, the following measures should be taken:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[3]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). It is the responsibility of the user to ensure that all safety precautions are
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followed. For complete and up-to-date information, please refer to the SDS provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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